7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 7-ethyl-3-hydroxy-3-(3-methylpiperidin-1-yl)-1H-indol-2-one
• InChI: InChI=1S/C16H22N2O2/c1-3-12-7-4-8-13-14(12)17-15(19)16(13,20)18-9-5-6-11(2)10-18/h4,7-8,11,20H,3,5-6,9-10H2,1-2H3,(H,17,19)
• InChI Key: SAOCVNPGPDQAOM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(C(=O)N2)(N3CCCC(C3)C)O
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• Solubility: 38.5 [ug/mL] (The mean of the results at pH 7.4)

Description

7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one, also known as EMHP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications.

Mechanism of Action

7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one's mechanism of action is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. Studies have shown that 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one can inhibit the activity of COX-2, an enzyme involved in inflammation, and can also inhibit the NF-κB signaling pathway, which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one has been shown to have antioxidant activity, which could make it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its high yield and purity, which makes it suitable for large-scale production. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one. One area of research could focus on optimizing its synthesis method to improve yield and purity. Another area of research could focus on further elucidating its mechanism of action, which could lead to the development of more effective therapeutic applications. Additionally, future research could explore the potential of 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one as a treatment for other diseases, such as neurodegenerative diseases and cardiovascular diseases.

Scientific Research Applications

7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one has been the subject of several scientific studies due to its potential therapeutic applications. One area of research has focused on its potential as an anti-inflammatory agent. 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one has been shown to inhibit the production of pro-inflammatory cytokines, which could make it a promising candidate for the treatment of inflammatory diseases such as arthritis.
Another area of research has focused on 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one's potential as an anti-cancer agent. Studies have shown that 7-ethyl-3-hydroxy-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer therapy.